Cas no 2564-04-7 (N-(Chloroacetyl)-3,4-dimethylaniline)

• Product name: N-(Chloroacetyl)-3,4-dimethylaniline
• CAS No: 2564-04-7
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD00018902
• CID: 255387
• PubChem ID: 226887

N-(Chloroacetyl)-3,4-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3,4-dimethylphenyl)acetamide
• Acetamide,2-chloro-N-(3,4-dimethylphenyl)-
• 2-Chloro-N-(3,4-dimethyl-phenyl)-acetamide
• AC1L5F39
• AC1Q5M3E
• Chloracet-asymm.-o-xylidid
• Chlor-essigsaeure-(3,4-dimethyl-anilid)
• Chloressigsaeure-< 3,4-dimethyl-anilid>
• Chloressigsaeure-asymm.-o-xylidid
• chloro-acetic acid-(3,4-dimethyl-anilide)
• N-(3,4-dimethylphenyl)-2-chloroacetamide
• NSC17833
• SBB004519
• SureCN6030738
• N-(Chloroacetyl)-3,4-dimethylaniline
• SCHEMBL6030738
• AB01331911-03
• BS-10263
• 2564-04-7
• F2190-0243
• NCGC00341024-01
• AKOS000265798
• NSC-17833
• MFCD00018902
• CS-0307546
• BB 0243234
• DTXSID40280642
• Z56821871
• 2-CHLORO-N~1~-(3,4-DIMETHYLPHENYL)ACETAMIDE
• EN300-01789
• AB01331911-02
• DS-006257
• ALBB-002305
• STK119303
• G74726

• MDL： MFCD00018902
• Inchi： InChI=1S/C10H12ClNO/c1-7-3-4-9(5-8(7)2)12-10(13)6-11/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： XFHKJXKFJYKUQX-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1C)NC(=O)CCl

Computed Properties

• Exact Mass: 197.06086
• Monoisotopic Mass: 197.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 347.9±30.0 °C at 760 mmHg
• Flash Point: 164.2±24.6 °C
• Refractive Index: 1.575
• PSA: 29.1
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(Chloroacetyl)-3,4-dimethylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(Chloroacetyl)-3,4-dimethylaniline

2-Chloro-N-(3,4-dimethylphenyl)acetamide (CAS No. 2564-04-7): Properties, Applications, and Market Insights

2-Chloro-N-(3,4-dimethylphenyl)acetamide (CAS No. 2564-04-7) is a specialized organic compound with significant applications in various industries. This chloroacetamide derivative is known for its unique chemical structure, combining a chloro-substituted acetamide group with a dimethylphenyl moiety. The compound's molecular formula is C₁₀H₁₂ClNO, and it typically appears as a white to off-white crystalline powder at room temperature.

The growing interest in 2-Chloro-N-(3,4-dimethylphenyl)acetamide synthesis stems from its versatile applications in pharmaceutical intermediates and agrochemical research. Recent studies highlight its potential as a building block for more complex molecules, particularly in developing novel compounds with specific biological activities. Researchers are particularly interested in its structure-activity relationship due to the strategic positioning of its chloro and dimethyl groups.

In the pharmaceutical sector, CAS 2564-04-7 has gained attention for its role in synthesizing potential therapeutic agents. The compound's acetamide functional group makes it valuable for creating molecules with targeted biological effects. Current research trends focus on optimizing its chemical reactivity to develop more efficient synthetic pathways for drug discovery applications.

The agrochemical industry utilizes 2-Chloro-N-(3,4-dimethylphenyl)acetamide as a precursor for developing crop protection agents. Its molecular structure offers interesting possibilities for creating compounds with specific modes of action against agricultural pests. Recent patents demonstrate innovative applications of this chlorinated acetamide in formulating next-generation plant protection products with improved environmental profiles.

From a chemical perspective, 2564-04-7 exhibits moderate solubility in common organic solvents like ethanol, acetone, and dichloromethane, while showing limited solubility in water. This property profile makes it particularly useful for various organic synthesis applications. The compound's stability under normal conditions and its predictable reactivity patterns contribute to its widespread use in research and industrial applications.

Market analysis indicates growing demand for high purity 2-Chloro-N-(3,4-dimethylphenyl)acetamide, especially from pharmaceutical and specialty chemical manufacturers. Suppliers are increasingly focusing on developing scalable synthesis methods to meet the rising requirements from research institutions and production facilities. The global market for such fine chemicals is projected to maintain steady growth, driven by innovation in drug discovery and agricultural chemistry.

Environmental and safety considerations for handling 2-Chloro-N-(3,4-dimethylphenyl)acetamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with this material. Storage should be in cool, dry conditions away from strong oxidizers to maintain product integrity.

Analytical characterization of CAS 2564-04-7 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure product quality and verify the absence of impurities that might affect downstream applications. Recent advancements in analytical technology have enabled more precise quantification of this compound in complex mixtures, supporting its use in sophisticated chemical processes.

The future outlook for 2-Chloro-N-(3,4-dimethylphenyl)acetamide applications appears promising, with ongoing research exploring novel derivatives and formulations. As synthetic methodologies continue to advance, this compound is expected to play an increasingly important role in developing innovative solutions across multiple scientific disciplines. Its combination of structural features and chemical properties makes it a valuable tool for researchers working at the forefront of molecular design.

For researchers and manufacturers seeking 2-Chloro-N-(3,4-dimethylphenyl)acetamide suppliers, it's essential to evaluate technical specifications including purity levels, packaging options, and analytical certificates. The current market offers various grades tailored to different application requirements, from laboratory-scale research to industrial production needs. Quality control parameters such as melting point range and chromatographic purity are critical factors in selecting appropriate material for specific applications.

In conclusion, 2-Chloro-N-(3,4-dimethylphenyl)acetamide (2564-04-7) represents an important chemical building block with diverse applications in modern chemistry. Its unique structural characteristics continue to inspire innovative uses in pharmaceutical and agrochemical research. As scientific understanding of this compound deepens, new opportunities for its application are likely to emerge, reinforcing its position as a valuable tool in chemical synthesis and product development.